1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-methylthiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C12H15F3N4O2S/c1-7-9(22-18-17-7)11(21)19-4-2-8(3-5-19)10(20)16-6-12(13,14)15/h8H,2-6H2,1H3,(H,16,20)
• InChI Key: ZFDBKOXKTYNQFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)C(=O)NCC(F)(F)F
• Molecular Formula: C12H15F3N4O2S
• Molecular Weight: 336.34 g/mol

Description

1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C12H15F3N4O2S and its molecular weight is 336.33. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis of Hybrid Molecules

Research by Başoğlu et al. (2013) involved the synthesis of compounds containing thiadiazole and other nuclei, like the 1,3,4-thiadiazole, through microwave-assisted methods. These compounds demonstrated varying degrees of antimicrobial, antiurease, and antilipase activities, highlighting their potential in developing therapeutic agents with specific biological activities (Başoğlu et al., 2013).

Synthesis for Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) conducted research on the synthesis of novel compounds containing a thiadiazole moiety. Their study focused on evaluating these compounds as anti-inflammatory and analgesic agents, with some showing significant inhibition of COX-2, analgesic activity, and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Anti-Arrhythmic Activity of Piperidine-Based Derivatives

Abdel‐Aziz et al. (2009) explored the synthesis of piperidine-based derivatives, including 1,3-thiazole and 1,3,4-thiadiazole derivatives. Some of these synthesized compounds showed significant anti-arrhythmic activity, indicating their potential use in cardiac-related therapeutic applications (Abdel‐Aziz et al., 2009).

Synthesis and Antimicrobial Evaluation

Hamama et al. (2017) synthesized novel 5-phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems and evaluated their antimicrobial properties. This research contributes to the development of new antimicrobial agents, highlighting the potential of thiadiazole derivatives in combating microbial infections (Hamama et al., 2017).

Synthesis of Anticancer Agents

Gomha et al. (2017) focused on synthesizing new thiazole and 1,3,4-thiadiazole derivatives, assessing their anticancer activity. Their findings indicate that some compounds exhibited significant anticancer properties, particularly against Hepatocellular carcinoma cells (Gomha et al., 2017).